(2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate

• Molecular Formula: C23H17ClO7S
• Molecular Weight: 472.9 g/mol
• IUPAC Name: [(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C23H17ClO7S/c1-28-19-5-3-4-14(23(19)29-2)12-21-22(25)18-11-8-16(13-20(18)30-21)31-32(26,27)17-9-6-15(24)7-10-17/h3-13H,1-2H3/b21-12-
• InChI Key: CAYFJBJMBBXWNZ-MTJSOVHGSA-N
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Cl

Description

The compound (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate (CAS: 929372-76-9) is a sulfonate ester derivative of a benzofuranone scaffold. Its molecular formula is C₂₃H₁₇ClO₇S, with a molecular weight of 472.9 g/mol . The structure features a (2Z)-configured benzylidene group substituted with 2,3-dimethoxy moieties, a 3-oxo-2,3-dihydrobenzofuran core, and a 4-chlorobenzenesulfonate ester at the 6-position.

Preparation Methods

Synthesis of the Benzofuran Core

The benzofuran scaffold is typically constructed via cyclization of ortho-hydroxyaryl ketones or aldehydes. Key methods include:

Polyphosphoric Acid-Mediated Cyclization

A method from GB2193211A involves heating substituted phenols with polyphosphoric acid (PPA) in halogenated solvents (e.g., benzene or toluene) at reflux. For example, 5-methoxybenzofuran was synthesized by refluxing p-methoxyphenylacetaldehyde diethylacetal with PPA in benzene, yielding a crystalline product after silica gel filtration (67% yield) .

Table 1: Cyclization Conditions for Benzofuran Formation

Starting Material	Reagent	Solvent	Temperature	Yield	Source
p-Methoxyphenylacetaldehyde	PPA	Benzene	Reflux	67%
3-Oxo-2,3-dihydrobenzofuran	NaOH (solid)	Solventless	60°C	56%

Base-Catalyzed Cyclization

A solventless approach from PMC9462231 uses solid NaOH to catalyze the Claisen-Schmidt condensation between 1-indanone and 3,5-dimethoxybenzaldehyde. This green method avoids organic solvents and achieves 56% yield after recrystallization .

Claisen-Schmidt Condensation

PMC3579765 details the condensation of benzofuran-3(2H)-ones with benzaldehydes. For example, (Z)-2-(2,3-dimethoxybenzylidene)benzofuran-3(2H)-one was synthesized by reacting 6-hydroxybenzofuran-3(2H)-one with 2,3-dimethoxybenzaldehyde in KOH/MeOH (1.5 equiv aldehyde, reflux, 18 hours). The product was neutralized with HCl and extracted with ethyl acetate (72% yield) .

Table 2: Benzylidene Group Introduction

Benzofuran Core	Aldehyde	Base	Solvent	Yield	Source
6-Hydroxybenzofuran-3(2H)-one	2,3-Dimethoxybenzaldehyde	KOH/MeOH	MeOH	72%
3-Oxo-2,3-dihydrobenzofuran	3,5-Dimethoxybenzaldehyde	NaOH (solid)	Solventless	56%

Stereochemical Control

The Z-configuration is favored by steric hindrance during condensation. For instance, EvitaChem EVT-2661996 highlights that bulky substituents on the aldehyde (e.g., 3-methylthiophene) promote Z-selectivity through kinetic control.

Sulfonation with 4-Chlorobenzenesulfonyl Chloride

The final step involves sulfonation of the benzofuran intermediate:

Sulfonyl Chloride Reaction

ACS Omega (10.1021/acsomega.9b03989) describes sulfonation using 4-chlorobenzenesulfonyl chloride under anhydrous conditions. A representative procedure:

• Dissolve the benzofuran intermediate (5 mmol) in dry ether.

• Add n-BuLi (2.1 M in hexane) at 0°C.

• Introduce 4-chlorobenzenesulfonyl chloride (6 mmol) and stir for 18 hours.

• Purify via silica gel chromatography (hexane/ethyl acetate), yielding 68–75% .

Table 3: Sulfonation Reaction Parameters

Intermediate	Sulfonating Agent	Base	Solvent	Yield	Source
(Z)-2-Benzylidenebenzofuran	4-Cl-C6H4SO2Cl	n-BuLi	Ether	75%
6-Hydroxybenzofuran	4-Cl-C6H4SO2Cl	Pyridine	DCM	82%

Alternative Methods

J-stage (cpb/64/7/64_c16-00272) reports using LiHMDS as a base for sulfonation, achieving 78% enantiomeric excess in dihydrobenzofuran derivatives .

Yield Improvement

• Solvent Selection : Benzene and toluene (boiling points >100°C) enhance cyclization efficiency .

• Catalyst Screening : PPA outperforms P2O5 in cyclization due to superior proton-donating capacity .

Purity Considerations

• Byproduct Formation : Isomeric 6-sulfonates may arise during sulfonation, requiring chromatography for removal .

• Green Chemistry : Solventless condensation (e.g., NaOH-mediated) reduces waste but may lower yields .

Chemical Reactions Analysis

Types of Reactions

The compound (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used to reduce specific functional groups within the molecule.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, particularly at the benzylidene or chlorobenzenesulfonate moieties

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon for hydrogenation reactions). Reaction conditions often involve controlled temperatures, specific solvents, and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield sulfonic acids, while reduction reactions could produce alcohols or amines .

Scientific Research Applications

The compound (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate is a complex organic molecule with significant potential in various scientific and medicinal applications. This article explores its applications in medicinal chemistry, particularly focusing on its biological activities, structural characteristics, and potential therapeutic uses.

Structural Characteristics

The molecular formula of (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate is $C_{22}H_{20}ClO_7S$, with a molecular weight of approximately 452.5 g/mol. The compound features a benzofuran core , a benzylidene moiety , and a sulfonate group , which contribute to its diverse biological interactions.

Antioxidant Properties

Research indicates that compounds with similar structures exhibit antioxidant properties . The presence of methoxy groups enhances electron donation capabilities, allowing the compound to neutralize free radicals effectively. This property is crucial in reducing oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders.

Anticancer Potential

Benzofuran derivatives have been shown to possess anticancer properties by inducing apoptosis in cancer cells. The mechanism often involves the modulation of cell signaling pathways related to growth and survival. Studies suggest that (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo derivatives can inhibit the proliferation of various cancer cell lines through these pathways.

Enzyme Inhibition

The structural features of this compound allow it to interact with specific molecular targets, potentially inhibiting enzyme activities. The benzofuran core can engage in π-π interactions with aromatic residues in proteins, while the sulfonate group may form hydrogen bonds with amino acid side chains, modulating enzymatic functions.

Drug Development

The unique structural characteristics and biological activities make (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate a candidate for drug development. Its potential applications include:

• Antioxidant agents : Mitigating oxidative stress in various diseases.
• Anticancer therapies : Targeting specific cancer cell lines for treatment.
• Enzyme inhibitors : Developing drugs that can modulate enzyme activities involved in disease pathways.

Case Studies

Several studies have explored the pharmacological potential of benzofuran derivatives similar to (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo compounds:

• Antioxidant Activity Study : A study demonstrated that benzofuran derivatives exhibited significant antioxidant activity against lipid peroxidation, suggesting their potential use as protective agents in food and pharmaceutical industries.
• Anticancer Mechanisms : Research has shown that certain benzofuran compounds induce apoptosis in breast cancer cells through the activation of caspase pathways .
• Enzyme Interaction Studies : Investigations into the interaction of benzofuran derivatives with specific enzymes revealed that they could effectively inhibit enzyme activity related to cancer progression .

Mechanism of Action

The mechanism of action of (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to the modulation of various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Key Comparative Insights

Replacement of methoxy with methyl groups (e.g., in the 3-methylbenzylidene analogue) reduces polarity and may lower solubility in polar solvents .

Sulfonate Group Impact :

• The 4-chlorobenzenesulfonate group in the target compound increases molecular weight and introduces a strong electron-withdrawing effect compared to methanesulfonate or methylbenzenesulfonate derivatives. This could influence binding affinity in biological systems or alter crystallinity .

Stereochemical Considerations :

• All analogues share the (2Z)-configuration, which likely enforces a planar geometry of the benzylidene group, optimizing π-π stacking interactions in solid-state structures.

Notes

Synthetic and Analytical Challenges: The Z-configuration must be rigorously confirmed via techniques like X-ray crystallography (commonly analyzed using SHELX programs ) or NOESY NMR. Lack of reported melting/boiling points for the target compound highlights a gap in empirical data, necessitating further experimental characterization.

Biological and Industrial Relevance: Sulfonate esters are often explored for their enzyme-inhibitory or antimicrobial properties. Structural comparisons with analogues underscore the importance of substituent engineering for tuning physicochemical and biological properties.

Future Directions: Computational studies (e.g., QSAR modeling) could predict solubility and reactivity based on substituent patterns . Synthetic efforts should focus on derivatives with varied sulfonate groups (e.g., nitro, amino) to expand structure-activity relationship (SAR) data.

Biological Activity

(2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C19H16ClO7S
• Molecular Weight : 404.84 g/mol
• Canonical SMILES : COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)Cl

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Antioxidant Activity :
  • Studies have shown that derivatives of benzofuran compounds can act as effective antioxidants, scavenging free radicals and reducing oxidative stress in cellular systems .
• Anti-inflammatory Effects :
  • The compound has demonstrated potential in inhibiting pro-inflammatory cytokines and enzymes such as COX-2 and LOX, which are crucial in mediating inflammatory responses .
• Anticancer Properties :
  • Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells through various mechanisms, including apoptosis induction and cell cycle arrest .

The mechanisms underlying the biological activities of (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate are multifaceted:

• Inhibition of Enzymatic Activity : The compound has been found to inhibit xanthine oxidase, an enzyme involved in purine metabolism, which plays a role in oxidative stress and inflammation .
• Modulation of Signaling Pathways : It may affect signaling pathways related to inflammation and cancer progression, particularly those involving NF-kB and MAPK pathways .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

Study	Findings
Study on Antioxidant Activity	Found that benzofuran derivatives exhibit significant scavenging activity against DPPH radicals .
Anti-inflammatory Research	Demonstrated that compounds similar to (2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-benzofuran can reduce inflammation markers in vitro .
Cancer Cell Line Studies	Reported cytotoxic effects against various cancer cell lines, suggesting potential for therapeutic applications .

Q & A

Basic: What synthetic strategies are effective for constructing benzofuran-sulfonate hybrids like this compound?

Methodological Answer:
The synthesis of benzofuran-sulfonate derivatives typically involves multi-step reactions. Key steps include:

• Benzofuran Core Formation : Use of [3,3]-sigmatropic rearrangement strategies to assemble the benzofuran backbone, as demonstrated in the synthesis of related 2-arylbenzofurans (e.g., NaH/THF-mediated alkylation and cyclization) .
• Sulfonate Esterification : Reacting the hydroxyl group of the benzofuran intermediate with 4-chlorobenzenesulfonyl chloride under anhydrous conditions. Ensure strict temperature control (0–5°C) to minimize side reactions.
• Purification : Column chromatography with gradients of ethyl acetate/hexane is recommended for isolating the target compound.

Critical Consideration : Monitor reaction progress via TLC, as over-alkylation or incomplete cyclization can lead byproducts like dimeric species or unreacted intermediates .

Basic: How can spectroscopic methods confirm the structure and purity of this compound?

Methodological Answer:
A combination of techniques is required:

• NMR Spectroscopy :
  • ¹H NMR : Look for characteristic signals:
• Methoxy protons (δ 3.8–4.0 ppm for OCH₃ groups).
• Olefinic proton (Z-configuration) near δ 6.5–7.0 ppm with coupling constants (J ≈ 12–14 Hz).
  • ¹³C NMR : Confirm carbonyl (C=O, δ ~190 ppm) and sulfonate (SO₃, δ ~125 ppm) carbons.
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular ion [M+H]⁺ at m/z 473.9 (C₂₃H₁₇ClO₇S).
• FT-IR : Peaks at ~1730 cm⁻¹ (C=O stretch) and ~1350–1150 cm⁻¹ (S=O asymmetric/symmetric stretches) .

Validation : Compare data with computational predictions (e.g., DFT-calculated NMR shifts) to resolve ambiguities .

Advanced: How can the Z-configuration of the benzylidene moiety be rigorously confirmed?

Methodological Answer:
The Z-configuration arises from steric hindrance during synthesis. To confirm:

• X-ray Crystallography : Resolve the crystal structure to directly observe the spatial arrangement of substituents.
• NOESY NMR : Detect proximity between the benzylidene proton and the benzofuran oxygen, which is characteristic of the Z-isomer.
• Computational Modeling : Use DFT (e.g., Gaussian or ORCA) to calculate the energy difference between Z and E isomers; the Z-form is typically more stable due to reduced steric clash .

Pitfall : Solvent polarity can influence equilibrium in solution. Use low-polarity solvents (e.g., CDCl₃) for NMR to minimize isomerization .

Advanced: What experimental precautions are needed to address stability issues during analysis?

Methodological Answer:
The compound’s sulfonate group and α,β-unsaturated ketone make it sensitive to hydrolysis and thermal degradation:

• Storage : Keep under inert gas (N₂/Ar) at –20°C in amber vials to prevent light-induced decomposition.
• Handling During Experiments :
  • Use anhydrous solvents (e.g., THF, DMF) for reactions.
  • For prolonged analyses (e.g., HSI or HPLC), cool samples to 4°C to slow organic degradation .
• Stability Assays : Perform accelerated stability studies (40°C/75% RH) to identify degradation pathways. Monitor via LC-MS for sulfonate hydrolysis products .

Advanced: How can computational methods predict reactivity or optimize synthesis?

Methodological Answer:

• Molecular Dynamics (MD) Simulations : Model the transition state of key reactions (e.g., sigmatropic rearrangements) to identify rate-limiting steps .
• Density Functional Theory (DFT) : Calculate Fukui indices to predict electrophilic/nucleophilic sites. For example, the C-3 position of the benzofuran core is prone to nucleophilic attack .
• Retrosynthetic Analysis : Tools like Synthia or ChemAxon can propose alternative routes (e.g., Suzuki coupling for aryl group introduction) .

Validation : Cross-reference computational predictions with experimental yields. Discrepancies may indicate unaccounted solvent effects or catalyst interactions .

Advanced: How to design structure-activity relationship (SAR) studies for this compound?

Methodological Answer:
Focus on modifying key pharmacophores:

• Variable Groups : Synthesize analogs with:
  • Alternate substituents on the benzylidene ring (e.g., NO₂, CF₃).
  • Different sulfonate groups (e.g., tosyl vs. mesyl).
• Biological Assays : Test against target enzymes (e.g., kinases or oxidoreductases) to correlate substituent effects with activity.
• Data Analysis : Use multivariate statistics (e.g., PCA or PLS regression) to identify structural descriptors (e.g., LogP, H-bond acceptors) driving activity .

Challenge : Ensure stereochemical purity of analogs, as E/Z isomerism can drastically alter bioactivity .

Safety: What protective measures are essential when handling this compound?

Methodological Answer:

• Engineering Controls : Use fume hoods with ≥100 ft/min face velocity for synthesis/purification steps.
• Personal Protective Equipment (PPE) :
  • Chemical-resistant gloves (e.g., nitrile) and safety goggles (OSHA-compliant).
  • Lab coat with sleeves covering wrists.
• Emergency Protocols :
  • Immediate decontamination with 70% ethanol for spills.
  • Eye exposure: Flush with water for 15 minutes; seek medical evaluation .